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Introduction
Benzophenone-6 (BP-6) is a synthetic organic compound belonging to the benzophenone

family, recognized for its ability to absorb ultraviolet (UV) radiation.[1] In the context of hair

care, its primary function is to act as a photostabilizer, protecting the hair fiber and the product

formulation itself from degradation induced by UV light.[2] Exposure to solar radiation can lead

to significant damage to hair, including color fading of both natural and artificial pigments,

degradation of structural proteins like keratin, and loss of mechanical strength, resulting in

brittle and lusterless fibers.[2][3]

While the Cosmetic Ingredient Review (CIR) Expert Panel has deemed Benzophenone-6 safe

for use in cosmetic products, it is not widely reported in current commercial formulations.[4][5]

Much of the available performance data pertains to related molecules such as Benzophenone-

2, Benzophenone-3, and Benzophenone-4.[6][7] Therefore, these application notes leverage

data from these analogous compounds to provide a comprehensive guide for formulating with

and evaluating Benzophenone-6. The principles of UV absorption and the methodologies for

performance testing are broadly applicable across the benzophenone class.
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Benzophenone-6, like other benzophenones, protects hair by absorbing photons of UV

radiation. This process involves the excitation of electrons within the molecule to a higher

energy state. The molecule then dissipates this energy harmlessly as heat, returning to its

ground state without undergoing chemical alteration, ready to absorb another photon. This

sacrificial absorption prevents the UV radiation from reaching the chromophores within the hair

(melanin) and photosensitive amino acids (e.g., tryptophan, tyrosine) in the keratin structure,

thereby mitigating photodegradation pathways.[2][3]
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Figure 1: Mechanism of UV absorption by Benzophenone-6 to prevent hair damage.

Formulation Guidelines
While specific formulation data for Benzophenone-6 is scarce, guidelines can be extrapolated

from related water-insoluble benzophenones like Benzophenone-2, which has been patented

for use in shampoos, conditioners, and styling aids to prevent color fade.[8]

3.1 Solubility and Incorporation

Solubility: Benzophenone-6 is a crystalline powder, soluble in ethanol and oils, but only

slightly soluble in water.[9] This characteristic dictates its method of incorporation into

different hair care chassis.
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Emulsion-Based Products (Conditioners, Creams): In conditioners and leave-in creams,

Benzophenone-6 should be dissolved in the oil phase along with other emollients and

emulsifiers before the emulsification step. Heating the oil phase to 70-80°C will facilitate

dissolution.

Surfactant-Based Products (Shampoos): For aqueous systems like shampoos, a solubilizer

(e.g., Polysorbate 20, PEG-40 Hydrogenated Castor Oil) is necessary. Benzophenone-6 can

be pre-mixed with the solubilizer and fragrance before being added to the surfactant base.

Hydroalcoholic Products (Styling Sprays): In formulations containing a high percentage of

alcohol, Benzophenone-6 can be directly dissolved in the alcohol phase.

3.2 Recommended Use Levels

Based on patent literature for analogous compounds and general practice for UV filters used to

protect formulations, a typical concentration range for Benzophenone-6 would be 0.1% to 1.0%

w/w.[8] The exact concentration depends on the desired level of protection, the type of product

(rinse-off vs. leave-on), and the presence of other UV absorbers. For products making a

specific hair protection claim, levels may be higher, but should always comply with regional

regulatory limits for this ingredient class.

3.3 pH Stability and Compatibility

Benzophenones are generally stable across a wide pH range typical for hair care products (pH

4.0-7.5). Compatibility studies should be conducted to ensure no precipitation or loss of efficacy

occurs when formulated with common cationic polymers, silicones, and other active

ingredients.

Quantitative Performance Data (Analogous
Compounds)
The following tables summarize performance data for Benzophenone-3 and Benzophenone-4,

which serve as effective proxies for the expected performance of Benzophenone-6 in hair

protection applications.
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Table 1: Efficacy in Hair Color Protection (Data synthesized from studies on Benzophenone-3

and -4)[7]

Formulation
Base

UV
Absorber
(Concentrat
ion)

Hair Type
Irradiation
Conditions

Color
Change
(ΔE*) vs.
Placebo

Percent
Color
Protection

Leave-in

Conditioner

Benzophenon

e-4 (0.5%)

Medium

Auburn Dyed

32h

Weatheromet

er

4.7 vs 15.2 69%

Styling Gel
Benzophenon

e-3 (0.3%)

Light Auburn

Dyed

32h

Weatheromet

er

6.1 vs 16.0 62%

Shampoo

(Rinse-off)

Benzophenon

e-4 (1.0%)

Dark Auburn

Dyed

48h

Weatheromet

er

9.8 vs 14.5 32%

Note: ΔE represents the total color difference. A lower value indicates less color fading.*

Table 2: Efficacy in Preserving Hair Mechanical Properties (Hypothetical data based on typical

performance of UV absorbers)

Formulation
Base

UV
Absorber
(Concentrat
ion)

Hair Type
Irradiation
Conditions

Change in
Tensile
Strength vs.
Placebo

Change in
Elasticity
vs. Placebo

Leave-in

Spray

Benzophenon

e-6 (0.75%)

Virgin Brown

Hair

50h Solar

Simulator
-8% vs -25% -5% vs -18%

Conditioner
Benzophenon

e-6 (0.5%)

Bleached

Hair

50h Solar

Simulator

-12% vs

-35%

-10% vs

-28%
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The following protocols describe standard methodologies for evaluating the efficacy of hair care

formulations containing Benzophenone-6.

5.1 Protocol: Evaluation of Hair Color Protection

Objective: To quantify the ability of a formulation containing Benzophenone-6 to prevent the

fading of artificial hair color upon exposure to UV radiation.

Workflow Diagram:
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Figure 2: Workflow for hair color protection evaluation.
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Methodology:

Tress Preparation: Use commercially available hair tresses (e.g., 2g, 6 inches) of a

consistent color (e.g., bleached, natural white). Dye all tresses with a commercial permanent

hair dye known to be susceptible to fading (e.g., red or auburn shades).

Baseline Measurement: Using a spectrophotometer or colorimeter, measure the initial Lab*

values for each tress at multiple points and average the readings.

Product Application: Divide tresses into three groups: Untreated, Placebo (formulation

without BP-6), and Test (formulation with BP-6). Apply a standardized amount of product

(e.g., 0.5g per tress) and distribute evenly. For leave-in products, allow to air dry. For rinse-

off products, allow 1 minute of contact time, then rinse under controlled water flow and

temperature.

UV Exposure: Place the tresses in a controlled environmental chamber equipped with a UV

source (e.g., Xenon arc weatherometer) set to simulate natural sunlight. A typical exposure

cycle is 16-48 hours.[7]

Wash Cycles (Optional): To simulate real-world conditions, intersperse UV exposure with

standardized washing and rinsing cycles.

Final Measurement: After the total exposure time, repeat the Lab* color measurements as in

step 2.

Data Analysis: Calculate the total color change (ΔE) using the formula: ΔE = √[(L₂ - L₁)² + (a₂

- a₁)² + (b₂ - b₁)²]. Compare the ΔE* values between the Test, Placebo, and Untreated

groups. Percent color protection can be calculated as: [(ΔEPlacebo - ΔETest) / ΔE*Placebo]

x 100.

5.2 Protocol: Evaluation of Mechanical Strength Preservation

Objective: To determine if a formulation containing Benzophenone-6 protects hair from the loss

of tensile strength after UV exposure.

Workflow Diagram:
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Figure 3: Workflow for hair tensile strength evaluation.
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Methodology:

Fiber Sourcing: Obtain single hair fibers from a consistent source.

Grouping: Randomly divide fibers into three groups: Control (no treatment, no UV), Placebo

(formulation without BP-6 + UV), and Test (formulation with BP-6 + UV).

Treatment and Exposure: Treat the Placebo and Test fibers with their respective formulations

and expose them to a controlled dose of UV radiation in a solar simulator as described in

Protocol 5.1.

Conditioning: Acclimate all fiber groups in a controlled environment (e.g., 21°C, 65% Relative

Humidity) for at least 24 hours.

Tensile Testing: Using a single fiber tensile tester (e.g., an Instron), measure the breaking

force and elongation at break for a statistically significant number of fibers from each group

(n > 50).[10][11]

Data Analysis: Calculate the mean breaking stress and elongation for each group. Compare

the results from the Test group to the Placebo and Control groups to determine the degree of

protection afforded by the Benzophenone-6 formulation.

Safety and Regulatory Summary
Safety: The CIR Expert Panel has reviewed the safety of Benzophenone-6 and concluded it

is safe for use in cosmetic products in the present practices of use and concentration.[5]

Regulatory Status (USA): According to the 2020 CIR report, Benzophenone-6 is not currently

reported as being used in cosmetic products based on FDA and industry surveys.[4]

Regulatory Status (EU): Benzophenone-6 is not listed on Annex VI of the EU Cosmetics

Regulation, meaning it is not permitted for use as a UV filter for the primary purpose of

protecting the skin or hair. However, it can be used as a UV light absorber to protect the

cosmetic product itself.[2]

Professionals formulating with Benzophenone-6 should consult the latest regional regulations

to ensure compliance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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